Cas no 2551114-69-1 (5-(1,3-Dioxolan-2-yl)pentane-1-thiol)

• Product Name: 5-(1,3-Dioxolan-2-yl)pentane-1-thiol
• CAS No: 2551114-69-1
• MF: C₈H₁₆O₂S
• MW: 176.276441574097
• MDL: MFCD32874648
• CID: 5684158
• PubChem ID: 154809639
• Update Time: 2025-05-20

5-(1,3-Dioxolan-2-yl)pentane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Dioxolan-2-yl)pentane-1-thiol
• EN300-26571698
• 2551114-69-1

• MDL： MFCD32874648
• Inchi： 1S/C8H16O2S/c11-7-3-1-2-4-8-9-5-6-10-8/h8,11H,1-7H2
• InChI Key： JXQKDDILXRQMKE-UHFFFAOYSA-N
• SMILES： SCCCCCC1OCCO1

Computed Properties

• Exact Mass: 176.08710092g/mol
• Monoisotopic Mass: 176.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 92.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 19.5Ų

Additional information on 5-(1,3-Dioxolan-2-yl)pentane-1-thiol

Recent Advances in the Application of 5-(1,3-Dioxolan-2-yl)pentane-1-thiol (CAS: 2551114-69-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(1,3-Dioxolan-2-yl)pentane-1-thiol (CAS: 2551114-69-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential applications. This thiol-containing compound, characterized by its dioxolane-protected aldehyde functionality, has been explored for its utility in bioconjugation, drug delivery, and as a building block in organic synthesis. Recent studies highlight its role in the development of novel therapeutic agents and diagnostic tools, making it a compound of considerable interest to researchers.

One of the key areas of research involving 5-(1,3-Dioxolan-2-yl)pentane-1-thiol is its application in bioconjugation chemistry. The thiol group of this compound allows for selective reactions with maleimides, halides, and other electrophilic groups, enabling the formation of stable thioether linkages. This property has been leveraged in the design of antibody-drug conjugates (ADCs), where the compound serves as a linker to attach cytotoxic payloads to monoclonal antibodies. Recent studies have demonstrated improved stability and efficacy of ADCs incorporating this linker, suggesting its potential for enhancing targeted cancer therapies.

In addition to its role in bioconjugation, 5-(1,3-Dioxolan-2-yl)pentane-1-thiol has been investigated for its use in drug delivery systems. The dioxolane group can be hydrolyzed under acidic conditions, releasing the aldehyde functionality, which can then react with amine-containing drugs or targeting moieties. This pH-sensitive property makes it an attractive candidate for the development of stimuli-responsive drug delivery systems. Recent work has shown that nanoparticles functionalized with this compound exhibit enhanced tumor-targeting capabilities and controlled drug release, highlighting its potential in precision medicine.

Furthermore, the compound has been utilized as a versatile building block in organic synthesis. Its ability to undergo a variety of transformations, including oxidation, reduction, and nucleophilic substitution, has enabled the synthesis of complex molecules with potential pharmaceutical applications. Recent publications have detailed its use in the synthesis of heterocyclic compounds, which are often found in drugs with antimicrobial, antiviral, and anti-inflammatory properties. The versatility of 5-(1,3-Dioxolan-2-yl)pentane-1-thiol in synthetic chemistry underscores its value as a tool for medicinal chemists.

Despite these promising applications, challenges remain in the optimization of 5-(1,3-Dioxolan-2-yl)pentane-1-thiol for large-scale use. Issues such as stability under physiological conditions, scalability of synthesis, and potential toxicity need to be addressed. Ongoing research aims to overcome these hurdles through structural modifications and the development of novel synthetic routes. Collaborative efforts between academic and industrial researchers are expected to drive further advancements in this area.

In conclusion, 5-(1,3-Dioxolan-2-yl)pentane-1-thiol (CAS: 2551114-69-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties enable its use in bioconjugation, drug delivery, and organic synthesis, offering new opportunities for the development of therapeutic and diagnostic tools. Continued research and innovation will be essential to fully realize its potential and address existing challenges.